Sulfuric acid tetramethylammonium ion hydrate
Overview
Description
Sulfuric acid tetramethylammonium ion hydrate is a compound that combines the properties of sulfuric acid and tetramethylammonium ion in a hydrated form
Preparation Methods
Synthetic Routes and Reaction Conditions
One of the earliest methods for preparing tetramethylammonium hydroxide, a related compound, involves the salt metathesis reaction of tetramethylammonium chloride and potassium hydroxide in dry methanol . This reaction produces tetramethylammonium hydroxide and potassium chloride as a byproduct:
N(CH3)4+Cl−+KOH→N(CH3)4+OH−+KCl
Industrial Production Methods
Industrial production of tetramethylammonium hydroxide hydrate involves mixing tetramethylammonium hydroxide with water and potassium hydroxide to form a homogeneous phase, followed by crystallization at room temperature . This method improves the thermal stability of the compound, making it suitable for various applications.
Chemical Reactions Analysis
Types of Reactions
Sulfuric acid tetramethylammonium ion hydrate undergoes several types of chemical reactions, including:
Acid-Base Reactions: It can react with acids to form tetramethylammonium salts.
Hydration Reactions: The compound can form hydrates with water molecules.
Common Reagents and Conditions
Common reagents used in reactions with this compound include strong acids like hydrochloric acid and bases like potassium hydroxide. These reactions typically occur under standard laboratory conditions.
Major Products Formed
The major products formed from these reactions include various tetramethylammonium salts and hydrated forms of the compound.
Scientific Research Applications
Sulfuric acid tetramethylammonium ion hydrate has several scientific research applications:
Chemistry: It is used in the study of ion hydration and electrostatic potentials.
Biology: The compound’s hydration properties are of interest in biological systems.
Medicine: It is explored for its potential use in drug delivery systems.
Industry: The compound is used as a corrosion inhibitor and gas hydrate inhibitor in the oil and gas industry.
Mechanism of Action
The mechanism of action of sulfuric acid tetramethylammonium ion hydrate involves its interaction with water molecules and other ions. The compound’s hydration properties allow it to form stable structures with water, which can influence its behavior in various chemical and biological systems .
Comparison with Similar Compounds
Properties
Molecular Formula |
C4H16NO5S+ |
|---|---|
Molecular Weight |
190.24 g/mol |
IUPAC Name |
sulfuric acid;tetramethylazanium;hydrate |
InChI |
InChI=1S/C4H12N.H2O4S.H2O/c2*1-5(2,3)4;/h1-4H3;(H2,1,2,3,4);1H2/q+1;; |
InChI Key |
VSJXNAHOWBCQRE-UHFFFAOYSA-N |
Canonical SMILES |
C[N+](C)(C)C.O.OS(=O)(=O)O |
Origin of Product |
United States |
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![rel-(1R,4R)-Bicyclo[2.2.1]hept-5-en-2-ol](/img/structure/B12058811.png)
![4-[[5-amino-2-[[2-[[2-[[6-amino-2-[[2-[[2-[[2-[[22-amino-16-(2-amino-2-oxoethyl)-7-(1-hydroxyethyl)-10,19-bis(hydroxymethyl)-13-(2-methylpropyl)-6,9,12,15,18,21-hexaoxo-1,2-dithia-5,8,11,14,17,20-hexazacyclotricosane-4-carbonyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]acetyl]amino]hexanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]-5-[[1-[[1-[[6-amino-1-[[1-[[5-amino-1-[[1-[[1-[2-[[5-carbamimidamido-1-[[1-[[1-[[1-[[2-[[1-[[2-[[1-(2-carbamoylpyrrolidin-1-yl)-3-hydroxy-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid](/img/structure/B12058819.png)
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